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Compound of Interest

Compound Name: Antibacterial agent 156

Cat. No.: B15136946 Get Quote

In the field of natural product synthesis, "Compound 57" has been used to denote a key

tetracyclic intermediate in the total synthesis of aberrarone, a complex diterpene.[1]

Chemical Structure and Properties
The core structure of this "Compound 57" is a 6-5-5-5 fused tetracyclic ring system, which

presents a significant synthetic challenge due to its sterically congested nature and multiple

quaternary carbon centers.[1] Specific quantitative properties for this intermediate are not

detailed in the provided literature, as the focus is on its role in the synthetic pathway.

Experimental Protocols
Synthesis of Tetracyclic Core 57:[1]

The synthesis of the tetracyclic compound 57 was achieved through a multi-step sequence

starting from a known precursor. A key step involved an intramolecular aldol reaction. The

general strategy is outlined below:

Starting Material: A precursor molecule, 62, is converted to intermediate 61 through a

standard eight-step sequence.

Stereoselective 1,4-addition: A Grignard reagent (63) is added to the convex face of

intermediate 61.
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Aldol Condensation: The resulting Michael adduct (64) is treated with 10% H2SO4 to yield

the aldol product.

Further Transformations: Allylation of a related intermediate (21), followed by ozonolysis of

22 and an intramolecular aldol reaction of the derived ketoaldehyde, leads to the formation of

the tetracyclic core.
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Caption: Synthetic strategy towards the tetracyclic core of aberrarone (Compound 57).

Ventricosene (Compound 57)
In a different synthetic context, the natural product ventricosene has also been referred to as

"Compound 57."[2]

Chemical Structure and Properties
Ventricosene is a polycyclic hydrocarbon. Quantitative physicochemical data from the provided

search results are not available.

Experimental Protocols
Total Synthesis of Ventricosene:[2]

The total synthesis of ventricosene (57) was achieved through a sequence involving a key ring-

expansion step:[2]

An intermediate (55) undergoes ring-expansion in the presence of a palladium catalyst

(PdCl2(MeCN)2) and DDQ to yield an exo-methylene cyclopentanone (56).
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Subsequent functional group conversions lead to the final natural product, ventricosene (57).

Synthetic Workflow Diagram
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Caption: Key steps in the total synthesis of ventricosene (Compound 57).

Cyanocobalamin Co-57
"Compound 57" is also used to refer to a radiolabeled form of Vitamin B12, Cyanocobalamin

Co-57, which is utilized as a radioactive diagnostic agent.[3][4]

Chemical Structure and Properties
Cyanocobalamin Co-57 has the same fundamental structure as Vitamin B12, with the naturally

occurring cobalt atom replaced by the radioactive isotope Cobalt-57.

Property Value Reference

Molecular Formula C63H88CoN14O14P [3]

Molecular Weight 1353.4 g/mol [3]

Half-life of Co-57 ~271.8 days [5]

Decay Emissions
Gamma rays (primarily 122

keV and 136 keV)
[6]

Mechanism of Action and Applications
Cyanocobalamin Co-57 functions as a radiopharmaceutical.[3] Its mechanism of action is

based on the biological pathways of Vitamin B12. After administration, its uptake and

distribution in the body can be tracked by detecting the emitted gamma radiation. This makes it

a valuable tool for diagnosing pernicious anemia and other conditions related to Vitamin B12
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malabsorption.[4] It is also used for blood volume studies and in the calibration of radiation

detection instruments.[5]

Diagnostic Workflow
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Caption: Diagnostic workflow utilizing Cyanocobalamin Co-57.

Other Chemical Entities Designated as "Compound
57"
The identifier "Compound 57" also appears in other unrelated research areas:

SARS-CoV-2 Inhibitor Intermediate: A compound designated as 57 is a precursor in the

synthesis of allosteric inhibitors for the SARS-CoV-2 RNA-dependent RNA polymerase.[7]
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Integrin Inhibitor Synthesis: In the development of small-molecule α5β1 integrin inhibitors for

asthma therapy, "compound 57" is one of several synthesized molecules for structure-activity

relationship (SAR) studies.[8]

Marine Natural Products: The synthesis of model compounds for the stereochemical

assignment of marine polycyclic ether natural products has involved entities labeled as

"compound 57" and "ent-57".[9]

Conclusion
The term "Compound 57" is a non-specific identifier used across diverse areas of chemical

research. Without further context, it does not refer to a single, universally recognized chemical

substance. The examples provided above illustrate the varied nature of molecules that have

been assigned this label, ranging from complex synthetic intermediates to

radiopharmaceuticals. Researchers and scientists should exercise caution when encountering

this term and refer to the specific context of the publication to identify the precise chemical

structure and its associated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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